Cas no 1445757-84-5 (3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 1445757-84-5
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5872204
• PubChem ID: 94198947
• Update Time: 2025-07-14

3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• Z2867504537
• EN300-26585064
• 1445757-84-5
• (E)-3-(5-Tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

• Inchi： 1S/C15H20N4O/c1-15(2,3)13-12(10-17-18-13)8-11(9-16)14(20)19-6-4-5-7-19/h8,10H,4-7H2,1-3H3,(H,17,18)/b11-8+
• InChI Key： ZTJCGSUMNGDCND-DHZHZOJOSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=NNC=1C(C)(C)C)N1CCCC1

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

Research Brief on 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS: 1445757-84-5)

The compound 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS: 1445757-84-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and pyrrolidine moieties, has attracted significant attention due to its potential applications in drug discovery, particularly as a kinase inhibitor. Recent studies have explored its synthesis, structural properties, and biological activities, shedding light on its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis and optimization of this compound, highlighting its role as a selective inhibitor of protein kinases involved in inflammatory pathways. The researchers employed a multi-step synthetic route, starting from tert-butyl pyrazole derivatives, to achieve high yields and purity. The compound's efficacy was evaluated in vitro against a panel of kinases, demonstrating notable selectivity for specific targets, which could reduce off-target effects in therapeutic applications.

Further investigations into the mechanism of action revealed that 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile binds to the ATP-binding site of target kinases, inducing conformational changes that inhibit their activity. Molecular docking studies supported these findings, showing strong interactions with key amino acid residues. These insights are critical for the design of next-generation kinase inhibitors with improved specificity and potency.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential in oncology. A 2024 report in Bioorganic & Medicinal Chemistry Letters demonstrated its antiproliferative effects in cancer cell lines, particularly those resistant to conventional therapies. The compound's ability to modulate cell cycle progression and induce apoptosis suggests its utility as a chemotherapeutic agent, either alone or in combination with existing drugs.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies indicate moderate bioavailability and metabolic stability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research aims to address these limitations while maintaining the compound's therapeutic efficacy. The continued exploration of 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile underscores its potential as a valuable tool in chemical biology and a candidate for future drug development.